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Compound of Interest

Compound Name:
4-Methoxy-3,5-

dimethylbenzenesulfonyl chloride

CAS No.: 75157-75-4

Cat. No.: B1613285

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6][7][8]
4-Methoxy-3,5-dimethylbenzenesulfonyl chloride (MDMBSC) is a highly specific arylsulfonyl

chloride used primarily as a derivatizing agent and a protecting group in peptide synthesis

(arginine protection) and medicinal chemistry.[1] Its structural integrity is critical; however, like

all sulfonyl chlorides, it is moisture-sensitive and prone to hydrolysis.[1]

This guide moves beyond simple spectral listing. It establishes a causal link between the

synthetic origin of the molecule and its spectroscopic signature, providing a robust logic for

confirmation.

Structural Identity[3][9]
IUPAC Name: 4-Methoxy-3,5-dimethylbenzenesulfonyl chloride

Molecular Formula:
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Molecular Weight: 234.70 g/mol

Key Structural Features:

Symmetry (Plane of symmetry passing through C1 and C4).[1]

Electrophilic Sulfonyl Chloride motif (

).[1]

Electron-donating Methoxy group flanked by two Methyl groups (steric crowding).[1]

Synthetic Origin & Mechanistic Validation[3][8]
To elucidate the structure with confidence, one must understand the synthetic pathway. The

regiochemistry is dictated by Electrophilic Aromatic Substitution (

).[1]

Precursor: 2,6-Dimethylanisole.[1] Reagent: Chlorosulfonic acid (

).[1]

Mechanism-Based Prediction
The methoxy group (-OMe) is a strong ortho, para-activator.[1] The methyl groups (-Me) are

weak activators.[1] In 2,6-dimethylanisole:

Positions 2,6: Blocked by methyl groups.[1][2]

Positions 3,5: Meta to the strong -OMe director (disfavored).

Position 4: Para to the -OMe director and meta to the -Me groups. This is the sterically and

electronically favored site for sulfonation.[1]

Therefore, the presence of the sulfonyl group at position 4 (relative to OMe) is chemically

mandated, resulting in the symmetric 4-Methoxy-3,5-dimethyl substitution pattern.
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Figure 1: Synthetic pathway dictating the regiochemistry of the target molecule.

Spectroscopic Characterization (The Evidence)
Due to the reactive nature of the

group, direct analysis must be performed in anhydrous solvents (

or

).

Infrared Spectroscopy (FT-IR)
IR provides the "Go/No-Go" decision on functional group integrity.[1]
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Functional Group Vibration Mode
Wavenumber (

)
Diagnostic Value

Sulfonyl Chloride 1365 - 1380

Strong, sharp.[1]

confirms

.[1][3][4]

Sulfonyl Chloride 1170 - 1190

Strong.[1] Paired with

the asymmetric

stretch.[1]

Aromatic C-H 3000 - 3100
Weak.[1] Confirms

aromaticity.

Aliphatic C-H 2850 - 2960
Methyl/Methoxy

stretches.[1]

Critical Check: A broad band appearing at 2500–3300

indicates hydrolysis to the sulfonic acid (

). If observed, the sample is degraded.[1]

Nuclear Magnetic Resonance ( NMR)
The symmetry of the molecule is the primary elucidation tool. The molecule possesses a plane

of symmetry, rendering the protons at positions 2 and 6 equivalent, and the methyl groups at 3

and 5 equivalent.

Solvent:

(Must be acid-free to prevent hydrolysis).[1]
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Logic

7.60 - 7.75 Singlet (s) 2H Ar-H (C2, C6)

Deshielded by

ortho-

.[1] Singlet

confirms no

ortho/meta

neighbors.[1]

3.75 - 3.85 Singlet (s) 3H -OCH

Typical methoxy

range.[1] Singlet

confirms

isolation.[1]

2.35 - 2.45 Singlet (s) 6H
Ar-CH

(x2)

Benzylic methyls.

[1] Integration of

6H confirms two

equivalent

methyls.[1]

Interpretation:

The observation of only three singlets in the entire spectrum is definitive proof of the highly

symmetric 4-methoxy-3,5-dimethyl substitution pattern.

Any splitting (doublets) would imply a loss of symmetry (e.g., 2,5-dimethyl isomer).

Mass Spectrometry (GC-MS / LC-MS)
Ionization: Electron Impact (EI) or ESI (Positive mode if derivatized).[1]

Molecular Ion (

): 234 m/z.[1]

Isotope Pattern: The presence of a single Chlorine atom dictates an
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:

ratio of approximately 3:1.[5][1]

Fragmentation (EI):

234 (

)

199 (

): Loss of chlorine.[1]

135 (

): Loss of sulfonyl chloride group (Tropylium-like cation derivative).[1]

Analytical Protocol: The "Derivatization Lock"
Direct analysis of sulfonyl chlorides can be inconsistent due to on-column hydrolysis during

HPLC or GC.[1] The most authoritative method for structure verification is to convert the

unstable chloride into a stable sulfonamide.[1]

Protocol: Morpholine Derivatization
This protocol creates a stable, crystalline derivative that yields sharp NMR/HPLC data.[1]

Preparation: Dissolve 50 mg of the candidate Sulfonyl Chloride in 1 mL dry

.

Reaction: Add 1.2 equivalents of Morpholine and 1.5 equivalents of Triethylamine (TEA).

Observation: Immediate precipitate (TEA

HCl) indicates successful coupling.[1]

Workup: Wash with 1N HCl (removes excess amine), dry over

, and evaporate.
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Analysis: Analyze the resulting 4-methoxy-3,5-dimethyl-N-morpholinobenzenesulfonamide.

Why this works: The sulfonamide is chemically stable, non-volatile, and provides an additional

backbone signal in NMR to verify the molar mass of the attached sulfonyl group.
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Figure 2: Analytical workflow prioritizing derivatization for definitive structural proof.

Stability & Handling
Hydrolysis Risk: High.[1] Reacts with atmospheric moisture to form 4-methoxy-3,5-

dimethylbenzenesulfonic acid and HCl.[1]
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Storage: Store under Nitrogen/Argon at +4°C.

Visual Indicator: Pure compound is a white/off-white solid.[1] Yellowing or liquefaction

indicates hydrolysis (formation of acidic oil).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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